Cas no 2098085-32-4 (3-[1-(cyanomethyl)-1H-pyrazol-4-yl]propanoic acid)

• Product Name: 3-[1-(cyanomethyl)-1H-pyrazol-4-yl]propanoic acid
• CAS No: 2098085-32-4
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 5725504
• PubChem ID: 122240557
• Update Time: 2023-10-27

3-[1-(cyanomethyl)-1H-pyrazol-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• F2147-7105
• 2098085-32-4
• AKOS040813761
• 3-[1-(cyanomethyl)-1H-pyrazol-4-yl]propanoic acid
• 3-[1-(cyanomethyl)pyrazol-4-yl]propanoic acid

• Inchi： 1S/C8H9N3O2/c9-3-4-11-6-7(5-10-11)1-2-8(12)13/h5-6H,1-2,4H2,(H,12,13)
• InChI Key： RSBUSWZNMJUDAC-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NN(CC#N)C=1)=O

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.9Ų